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Compound of Interest

Compound Name: yk5

Cat. No.: B611887

This document provides crucial safety, handling, and disposal information for Potassium (5S)-5-
hydroxydecanoate, referred to herein as yk5. The following procedures are intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and proper environmental stewardship.

Chemical Identification and Properties

Potassium (5S)-5-hydroxydecanoate is an organic potassium salt. While a specific Safety Data
Sheet (SDS) for a product named "yk5" is not publicly available, the disposal procedures
should be based on the chemical properties of organic potassium salts and related
compounds.

Chemical Data:

Property Value
Chemical Name potassium; (5S)-5-hydroxydecanoate
Molecular Formula C10H19KO3

. Potential irritant. As with many organic salts, fine
Primary Hazard o )
dust may be irritating to the respiratory system.

) ) o Blocker of mitochondrial ATP-sensitive
Known Biological Activity ) )
potassium (mitoKATP) channels.
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Proper Disposal Procedures

Due to the lack of a specific Safety Data Sheet for "yk5," a conservative approach to disposal
IS required, treating it as a potentially hazardous chemical waste.

Step-by-Step Disposal Protocol:

o Waste Segregation: Do not mix yk5 waste with other chemical waste streams unless
compatibility is confirmed. It should be collected in a dedicated, clearly labeled hazardous
waste container.

o Containerization: Use a well-sealed, chemically resistant container for collecting solid and
liquid waste containing yk5. The container must be in good condition and compatible with
organic salts.

e Labeling: Label the waste container clearly as "Hazardous Waste: Potassium (5S)-5-
hydroxydecanoate" and include the date of waste accumulation.

e Liquid Waste:

o Aqueous solutions of yk5 should not be disposed of down the drain.

o Collect all liquid waste containing yk5 in a designated, sealed container.
o Solid Waste:

o Collect solid yk5 waste, including contaminated personal protective equipment (PPE) like
gloves and weighing papers, in a sealed, puncture-resistant container.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
environmental waste management company.[1] Follow all local, state, and federal
regulations for hazardous waste disposal.[2]

o Empty Containers: Empty containers that held yk5 should be treated as hazardous waste
and disposed of accordingly.[2]

General Precautions for Similar Potassium Compounds:
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e Avoid contact with strong acids, as this may cause a reaction.

o Alkali metals and their salts should be handled with care to prevent contact with water if they
are in a reactive form.[1] While this organic salt is less reactive than elemental potassium,
caution is still advised.

e Some non-hazardous potassium salts may be acceptable for regular trash disposal if they
are not contaminated and are in a solid, stable form.[3] However, given the biological activity
of yk5, it is prudent to manage it as hazardous waste.

Experimental Protocols

While a specific, detailed experimental protocol for yk5 is not available, a general workflow for
studying its effects on mitochondrial function in a laboratory setting is provided below.

General Experimental Workflow for Investigating the Effect of yk5 on Mitochondrial Respiration:

This protocol outlines the typical steps to assess the impact of a mitoKATP channel inhibitor on
isolated mitochondria.
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Mitochondrial Isolation

Tissue Homogenization

:

Differential Centrifugation

:

Mitochondrial Pellet Collection

:

Resuspension in Assay Buffer

Oxygen Cons&mption Assay

Load Mitochondria into Respirometry Chamber

:

Add Respiratory Substrates (e.g., pyruvate, malate)

:

Inject yk5 (Potassium (5S)-5-hydroxydecanoate)

:

Initiate State 3 Respiration with ADP

:

Measure Oxygen Consumption Rate

Data AL‘nalysis

Compare Respiration Rates (with and without yk5)

:

Interpret Effect on Mitochondrial Function

Click to download full resolution via product page

Caption: Experimental workflow for assessing the impact of yk5 on mitochondrial respiration.
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Signaling Pathway

Potassium (5S)-5-hydroxydecanoate (yk5) is known to act as an inhibitor of the mitochondrial
ATP-sensitive potassium (mitoKATP) channel. The following diagram illustrates the putative
signaling pathway affected by this inhibition.

Mitochondrial ATP-sensitive

itive
Potassium (mitoKATP) Channel Potassium (K+) Influx ‘4" Mitochondrial Matrix Swelling ‘4" Reactive Oxygen Species (ROS) Production [ el GGl I WA L EW L LI L]
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Caption: Putative signaling pathway affected by the inhibition of the mitoKATP channel by yk5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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